Cas no 122265-84-3 (1,2-Difluoro-3-(heptyloxy)benzene)

1,2-Difluoro-3-(heptyloxy)benzene Properties

Names and Identifiers

• 1,2-Difluoro-3-(heptyloxy)benzene
• 1-HEPTYLOXY-2,3-DIFLUOROBENZENE
• 1,2-difluoro-3-n-heptyloxybenzene
• 2,3-Difluoro-1-n-heptoxybenzene
• 2,3-difluoro-4-(heptyloxy)benzene
• AG-D-48326
• AK119677
• CTK4B3040
• KB-216318
• SureCN8746453
• Benzene, 1,2-difluoro-3-(heptyloxy)-
• A2571
• 122265-84-3
• DTXSID30614412
• DTLNCGIPFFKTFC-UHFFFAOYSA-N
• SCHEMBL8746453
• AKOS015891218
• 1,2-difluoro-3-heptoxybenzene
• +Expand

• MDL： MFCD12913617
• InChIKey： DTLNCGIPFFKTFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18F2O/c1-2-3-4-5-6-10-16-12-9-7-8-11(14)13(12)15/h7-9H,2-6,10H2,1H3
• SMILES： CCCCCCCOC1=CC=CC(=C1F)F

Computed Properties

• Exact Mass: 228.13264
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 228.133
• Heavy Atom Count: 16
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 4.31400
• PSA: 9.23
• Refractive Index: 1.461
• Boiling Point: 268.4°C at 760 mmHg
• Flash Point: 123.4°C
• Density: 1.033